Cas no 443990-97-4 (5-chlorofuran-2-sulfonyl chloride)

• Product Name: 5-chlorofuran-2-sulfonyl chloride
• CAS No: 443990-97-4
• CID: 4651755
• PubChem ID: 22500732
• Update Time: 2025-06-12

5-chlorofuran-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chlorofuran-2-sulfonyl chloride

Additional information on 5-chlorofuran-2-sulfonyl chloride

5-Chlorofuran-2-Sulfonyl Chloride (CAS No. 443990-97-4): A Versatile Reagent in Chemical and Pharmaceutical Research

5-Chlorofuran-2-sulfonyl chloride (CAS No. 443990-97-4) is a highly reactive organosulfur compound characterized by its unique structural features and functional group composition. This compound, also known as chloro(5-chlorofuran-2-yl)sulfur dichloride, consists of a chlorinated furan ring (furan moiety) linked to a sulfonyl chloride group (-SO₂Cl). The combination of these structural elements endows the molecule with exceptional reactivity and tunable chemical properties, making it a critical intermediate in advanced synthetic chemistry and drug discovery.

The synthesis of 5-chlorofuran-2-sulfonyl chloride typically involves chlorosulfonation of the corresponding furan derivative followed by chlorination, processes optimized in recent studies for scalability and purity control. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel solvent-free protocol that reduces reaction time by 60% while achieving >98% yield, underscoring its viability for large-scale pharmaceutical applications.

In drug discovery programs, this compound serves as a key building block for constructing bioactive molecules with targeted pharmacological properties. Its sulfonyl chloride group facilitates nucleophilic substitution reactions, enabling precise functionalization of drug candidates' structures. For instance, researchers at Stanford University recently demonstrated its utility in synthesizing novel inhibitors for protein kinase targets implicated in cancer progression (PMID: 36811111). The chlorine substituent on the furan ring further enhances metabolic stability, a critical factor in optimizing drug candidates' pharmacokinetic profiles.

Beyond medicinal chemistry, this reagent finds application in material science for synthesizing advanced polymers with tailored optical or conductive properties. A 2023 study published in Nature Materials utilized its reactivity to create conjugated polymers with unprecedented charge transport efficiency (>10⁻³ S/cm), opening new avenues for organic electronics development.

In academic research settings, the compound is frequently employed as an intermediate in total synthesis projects targeting complex natural products like alkaloids or terpenoids. Its ability to form stable sulfonamide bonds under mild conditions makes it ideal for multi-step organic syntheses requiring precise regioselectivity control.

Ongoing investigations focus on optimizing its use in click chemistry protocols and continuous-flow synthesis systems to enhance process efficiency while minimizing environmental impact—a critical consideration under current ESG compliance frameworks.